Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate

• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: ethyl 4-[3-(3-methylanilino)-3-oxopropyl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-3-23-17(22)20-11-9-19(10-12-20)8-7-16(21)18-15-6-4-5-14(2)13-15/h4-6,13H,3,7-12H2,1-2H3,(H,18,21)
• InChI Key: NTNJUHIEJDPCSF-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCN(CC1)CCC(=O)NC2=CC=CC(=C2)C

Description

Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate, also known as ETOC or Tropisetron, is a chemical compound that belongs to the class of piperazine derivatives. It is widely used in scientific research for its potential therapeutic applications.

Mechanism of Action

Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate exerts its pharmacological effects by binding to and modulating the activity of various receptors in the body. It is a selective antagonist of the 5-HT3 receptor, which is a subtype of serotonin receptor that is involved in the regulation of nausea and vomiting. By blocking the activity of this receptor, Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate can alleviate the symptoms of chemotherapy-induced nausea and vomiting. Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate also modulates the activity of other receptors such as dopamine receptors, which are involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects
Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has been shown to have various biochemical and physiological effects in the body. It can modulate the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, behavior, and cognition. Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate can also affect the levels of various hormones such as cortisol, which is involved in the stress response. In addition, Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has several advantages for lab experiments. It is readily available and relatively inexpensive compared to other compounds used in scientific research. Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate is also stable and can be stored for long periods of time without degradation. However, Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has some limitations for lab experiments. It has low solubility in water and requires the use of organic solvents for its preparation and administration. Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate also has a short half-life in the body, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for the research on Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate. One potential area of investigation is the development of new analogs of Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate with improved pharmacological properties such as increased potency and selectivity. Another area of research is the investigation of Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate in combination with other drugs for the treatment of various diseases. Furthermore, the potential use of Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate in the treatment of other conditions such as irritable bowel syndrome and chronic pain warrants further investigation. Finally, the development of new methods for the synthesis of Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate and its analogs may facilitate their use in scientific research.

Synthesis Methods

Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate can be synthesized by the reaction of 1-(3-toluidino)propan-2-one with ethyl 4-piperazinecarboxylate in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified by recrystallization or column chromatography. The yield of Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate is typically around 50-60%.

Scientific Research Applications

Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, depression, anxiety, and schizophrenia. It has been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. In addition, Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has been found to have anxiolytic and antidepressant properties by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain. Ethyl 4-[3-oxo-3-(3-toluidino)propyl]-1-piperazinecarboxylate has also been investigated as a potential treatment for schizophrenia due to its ability to block the activity of dopamine receptors.